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Compound of Interest

Compound Name:
2-Formyl-4-methoxyphenylboronic

acid

Cat. No.: B152948 Get Quote

In-Depth Technical Guide: 2-Formyl-4-
methoxyphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Formyl-4-
methoxyphenylboronic acid, a versatile reagent in modern organic synthesis. The document

details its solubility characteristics, recommended storage conditions, and provides an

exemplary experimental protocol for its application in Suzuki-Miyaura cross-coupling reactions.

Core Properties and Storage
2-Formyl-4-methoxyphenylboronic acid, with the CAS Number 139962-95-1, is a white to

slightly yellow crystalline powder. It possesses a molecular formula of C₈H₉BO₄ and a

molecular weight of 179.97 g/mol . The melting point of this compound is reported to be in the

range of 161-170 °C.

Table 1: Physical and Chemical Properties of 2-Formyl-4-methoxyphenylboronic Acid
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Property Value

CAS Number 139962-95-1

Molecular Formula C₈H₉BO₄

Molecular Weight 179.97 g/mol

Appearance White to slightly yellow crystalline powder

Melting Point 161-170 °C

Proper storage is crucial to maintain the integrity and reactivity of 2-Formyl-4-
methoxyphenylboronic acid. The recommended storage temperature is between 2-8°C. For

long-term storage, it is advisable to keep the compound under an inert atmosphere to prevent

degradation.

Table 2: Recommended Storage Conditions

Parameter Recommendation

Temperature 2-8°C

Atmosphere
Inert atmosphere (e.g., Argon, Nitrogen) is

recommended for long-term storage

Light Store in a light-resistant container

Moisture
Keep container tightly sealed to prevent

moisture absorption

Solubility Profile
While extensive quantitative solubility data for 2-Formyl-4-methoxyphenylboronic acid in a

wide range of organic solvents is not readily available in published literature, general solubility

characteristics can be inferred from its structure and the behavior of similar boronic acids.

Boronic acids, in general, exhibit solubility in polar organic solvents. For a related compound,

4-methoxyphenylboronic acid, it is known to be soluble in dimethyl sulfoxide (DMSO) and
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methanol.[1] It is anticipated that 2-Formyl-4-methoxyphenylboronic acid would also be

soluble in common polar organic solvents used in synthesis.

Table 3: Anticipated Solubility of 2-Formyl-4-methoxyphenylboronic Acid

Solvent Anticipated Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Methanol Soluble

Ethanol Soluble

Tetrahydrofuran (THF) Soluble

Dichloromethane (DCM) Likely soluble

Water Sparingly soluble to insoluble

Note: This table is based on the expected solubility profile. It is strongly recommended that

researchers perform solubility tests for their specific applications and solvent systems.

Application in Suzuki-Miyaura Cross-Coupling
2-Formyl-4-methoxyphenylboronic acid is a key building block in the synthesis of biaryl

compounds via the Suzuki-Miyaura cross-coupling reaction.[2][3] This palladium-catalyzed

reaction forms a carbon-carbon bond between the boronic acid and an aryl halide, offering a

powerful tool for constructing complex molecular architectures found in many pharmaceuticals

and functional materials.[2][3] The presence of both a formyl and a methoxy group on the

phenyl ring makes this reagent particularly useful for creating highly functionalized molecules.

Experimental Protocol: Synthesis of a Biaryl Compound
The following is a representative experimental protocol for the Suzuki-Miyaura cross-coupling

reaction using 2-Formyl-4-methoxyphenylboronic acid and an aryl bromide. This protocol is

based on established methods for similar couplings and should be optimized for specific

substrates and scales.[4][5][6]

Reaction Scheme:
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Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Materials:

2-Formyl-4-methoxyphenylboronic acid (1.2 equivalents)

Aryl bromide (e.g., 1-bromo-4-nitrobenzene) (1.0 equivalent)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄) (3-5 mol%)

Base (e.g., Potassium Carbonate, K₂CO₃) (2.0 equivalents)

Solvent (e.g., 1,4-Dioxane and Water, 4:1 mixture)

Inert gas (Argon or Nitrogen)
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Standard, oven-dried glassware for inert atmosphere chemistry (e.g., Schlenk flask)

Procedure:

To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, 2-
Formyl-4-methoxyphenylboronic acid, palladium catalyst, and base.

Seal the flask with a rubber septum.

Evacuate the flask and backfill with a high-purity inert gas. Repeat this process three times

to ensure a completely inert atmosphere.

Add the degassed solvent mixture via syringe.

Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

Monitor the reaction progress by a suitable technique (e.g., Thin-Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS)).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by a suitable method, such as column chromatography on silica gel.

Catalytic Cycle of the Suzuki-Miyaura Reaction
The mechanism of the Suzuki-Miyaura reaction involves a catalytic cycle with a palladium

complex.
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Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

The cycle begins with the oxidative addition of the aryl halide to the active Pd(0) catalyst. This

is followed by transmetalation with the boronic acid, which is activated by the base. The final
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step is reductive elimination, which forms the desired carbon-carbon bond of the biaryl product

and regenerates the Pd(0) catalyst, allowing the cycle to continue.

Conclusion
2-Formyl-4-methoxyphenylboronic acid is a valuable and versatile reagent for the synthesis

of complex biaryl compounds, which are of significant interest to the pharmaceutical and

materials science industries. Its handling requires attention to storage conditions, particularly

temperature and atmosphere, to ensure its stability and reactivity. While specific solubility data

is limited, its utility in Suzuki-Miyaura cross-coupling reactions is well-established, providing a

reliable method for the construction of functionalized molecular scaffolds. The provided protocol

and mechanistic overview serve as a foundational guide for researchers and scientists working

with this important synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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